Cas no 2167617-50-5 (N-(4-chlorobutan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine)

• Product Name: N-(4-chlorobutan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine
• CAS No: 2167617-50-5
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 6102044
• PubChem ID: 165521396
• Update Time: 2025-10-30

N-(4-chlorobutan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobutan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine
• EN300-1273808
• 2167617-50-5

• Inchi： 1S/C13H19ClN2/c1-10(5-7-14)15-12-3-4-13-11(9-12)6-8-16(13)2/h3-4,9-10,15H,5-8H2,1-2H3
• InChI Key： NTWBGTFUKUCUQO-UHFFFAOYSA-N
• SMILES： ClCCC(C)NC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 238.1236763g/mol
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.3Ų

Additional information on N-(4-chlorobutan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine

Research Brief on N-(4-chlorobutan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine (CAS: 2167617-50-5)

N-(4-chlorobutan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine (CAS: 2167617-50-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique indole-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and receptor interactions. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of N-(4-chlorobutan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine involves a multi-step process that includes the functionalization of the indole core and subsequent coupling with a chlorinated butylamine derivative. Researchers have optimized the synthetic route to improve yield and purity, which is critical for further pharmacological evaluation. The compound's structural features, including the chloroalkyl side chain, are believed to contribute to its biological activity, particularly in targeting specific receptors in the central nervous system.

Pharmacological studies have revealed that N-(4-chlorobutan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine exhibits significant affinity for serotonin and dopamine receptors, suggesting its potential utility in treating neurological and psychiatric disorders. In vitro assays have demonstrated its ability to modulate receptor activity, with preliminary data indicating a favorable selectivity profile. These findings have spurred interest in further investigating its mechanism of action and therapeutic potential.

Recent in vivo studies have explored the compound's pharmacokinetics and safety profile. Results indicate that N-(4-chlorobutan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine has acceptable bioavailability and a manageable toxicity profile, making it a viable candidate for preclinical development. However, further optimization may be required to enhance its metabolic stability and reduce potential off-target effects.

In conclusion, N-(4-chlorobutan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine (CAS: 2167617-50-5) represents a promising scaffold for the development of novel therapeutics targeting neurotransmitter systems. Ongoing research aims to elucidate its full pharmacological potential and address any limitations identified in early studies. The compound's unique structure and biological activity make it a valuable subject for future investigations in the field of chemical biology and drug discovery.